Cas no 110452-53-4 (D-Proline,5-(1-methylethyl)-, cis- (9CI))

D-Proline,5-(1-methylethyl)-, cis- (9CI) structure
110452-53-4 structure
Product Name:D-Proline,5-(1-methylethyl)-, cis- (9CI)
CAS No:110452-53-4
MF:C8H15NO2
MW:157.210202455521
CID:128815
PubChem ID:15234040
Update Time:2025-04-18

D-Proline,5-(1-methylethyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Proline,5-(1-methylethyl)-, cis- (9CI)
    • 110452-53-4
    • (2R,5S)-5-Isopropylpyrrolidine-2-carboxylic acid
    • 110452-52-3
    • (2R,5S)-5-Propan-2-ylpyrrolidine-2-carboxylic acid
    • D-Proline,5-(1-methylethyl)-,cis-(9ci)
    • D-Proline, 5-(1-methylethyl)-, cis- (9CI)
    • Inchi: 1S/C8H15NO2/c1-5(2)6-3-4-7(9-6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t6-,7+/m0/s1
    • InChI Key: PIDBLIRWSBCSPG-NKWVEPMBSA-N
    • SMILES: OC([C@H]1CC[C@@H](C(C)C)N1)=O

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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